Rhamnosyllactone A
Overview
Description
Rhamnosyllactone A is a natural product found in Streptomyces with data available.
Scientific Research Applications
Inhibition of Enzyme Activity
Rhamnosyllactone A, derived from Streptomyces sp., has been identified as an inhibitor of the enzyme 3α-hydroxysteroid-dehydrogenase (3α-HSD). This enzyme is involved in steroid metabolism, and its inhibition by rhamnosyllactone A and related compounds can have significant implications in biological systems and potential therapeutic applications (Hu et al., 2000).
Biosynthesis and Genetic Regulation
Rhamnosyllactone A is part of a group of rhamnose-containing glycolipid biosurfactants called rhamnolipids, produced by Pseudomonas aeruginosa. Research into rhamnolipid biosynthesis reveals its dependence on central metabolic pathways, such as fatty acid synthesis and dTDP-activated sugars. The genetic regulatory system controlling rhamnolipid synthesis is complex and also regulates various virulence-associated traits in P. aeruginosa (Maier & Soberón-Chávez, 2000).
Potential in Enhanced Oil Recovery
Rhamnosyllactone A's properties as a biosurfactant make it a candidate for enhanced oil recovery (EOR) applications. Its surfactant performance, evaluated through interfacial tension measurements and sand-pack flooding tests, demonstrates potential in recovering oil from reservoirs. This application stems from the unique surfactant properties of rhamnolipids, including rhamnosyllactone A (Wang et al., 2007).
Biomedical Applications
Rhamnosyllactone A is part of rhamnolipids which have potential applications in biomedicine, specifically as antimicrobials and immune modulators. Their unique structural properties and lower toxicity compared to synthetic surfactants open avenues for research in therapeutics and health-related applications (Chen et al., 2017).
properties
Product Name |
Rhamnosyllactone A |
|---|---|
Molecular Formula |
C20H26O11 |
Molecular Weight |
442.4 g/mol |
IUPAC Name |
6-methyl-8a-[[5-oxo-4-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy-2H-furan-3-yl]methyl]-3a,4,6,7-tetrahydro-3H-furo[3,4-c]oxepine-1,8-dione |
InChI |
InChI=1S/C20H26O11/c1-8-3-12(21)20(11(6-27-8)7-29-19(20)26)4-10-5-28-17(25)16(10)31-18-15(24)14(23)13(22)9(2)30-18/h8-9,11,13-15,18,22-24H,3-7H2,1-2H3/t8?,9-,11?,13-,14+,15+,18-,20?/m0/s1 |
InChI Key |
FVWHVLWMEDLBBR-LQSSAWORSA-N |
Isomeric SMILES |
C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)OC2=C(COC2=O)CC34C(COC(CC3=O)C)COC4=O)O)O)O |
Canonical SMILES |
CC1CC(=O)C2(C(CO1)COC2=O)CC3=C(C(=O)OC3)OC4C(C(C(C(O4)C)O)O)O |
synonyms |
rhamnosyllactone A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2,5,7,8-Tetramethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]chroman-6-ol acetate](/img/structure/B1246720.png)
![N-(2-aminoethyl)-N-[2-[[[(E)-3-(4-chlorophenyl)prop-2-enyl]-methylamino]methyl]phenyl]isoquinoline-5-sulfonamide](/img/structure/B1246734.png)
